Cas no 925452-81-9 (3-(2,3,4-trimethoxyphenyl)prop-2-enal)

• Product Name: 3-(2,3,4-trimethoxyphenyl)prop-2-enal
• CAS No: 925452-81-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6265465
• PubChem ID: 15365301
• Update Time: 2025-06-10

3-(2,3,4-trimethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-trimethoxyphenyl)prop-2-enal
• 925452-81-9
• CS-0349900
• EN300-1855957
• 3-(2,3,4-Trimethoxyphenyl)acrylaldehyde

• Inchi： 1S/C12H14O4/c1-14-10-7-6-9(5-4-8-13)11(15-2)12(10)16-3/h4-8H,1-3H3/b5-4+
• InChI Key： REINFACEGIBUSX-SNAWJCMRSA-N
• SMILES： O(C)C1C(=C(C=CC=1/C=C/C=O)OC)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Additional information on 3-(2,3,4-trimethoxyphenyl)prop-2-enal

Introduction to 3-(2,3,4-trimethoxyphenyl)prop-2-enal (CAS No. 925452-81-9)

3-(2,3,4-trimethoxyphenyl)prop-2-enal, identified by the chemical identifier CAS No. 925452-81-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system of an aldehyde group and a phenolic ring substituted with methoxy groups, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in various biochemical pathways.

The molecular structure of 3-(2,3,4-trimethoxyphenyl)prop-2-enal consists of an acrylic aldehyde moiety attached to a benzene ring that is trifluoromethylated at the 2, 3, and 4 positions. This specific arrangement of functional groups imparts distinct reactivity and potential biological activity. The presence of multiple methoxy groups enhances the electron density on the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions, while the aldehyde group serves as a versatile handle for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2,3,4-trimethoxyphenyl)prop-2-enal due to its structural resemblance to several naturally occurring compounds known for their therapeutic effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The methoxy-substituted aromatic ring is particularly noteworthy, as it has been shown to modulate the binding affinity and selectivity of small molecules in target proteins.

One of the most compelling aspects of 3-(2,3,4-trimethoxyphenyl)prop-2-enal is its potential role in drug discovery and development. The compound's ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a promising scaffold for designing novel therapeutic agents. Researchers have been particularly interested in its potential applications in oncology and immunology, where its structural features may allow it to disrupt key signaling pathways associated with disease progression.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of 3-(2,3,4-trimethoxyphenyl)prop-2-enal. Molecular docking studies have identified several potential binding sites on target proteins where this compound could exert its effects. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of derivatives with enhanced potency and selectivity. The integration of experimental data with computational modeling has been crucial in understanding how subtle changes in the molecular structure can influence biological activity.

The synthesis of 3-(2,3,4-trimethoxyphenyl)prop-2-enal presents both challenges and opportunities for synthetic chemists. The synthesis typically involves multi-step reactions starting from commercially available precursors such as anisole or resorcinol derivatives. Key steps include functional group transformations such as formylation and methylation to introduce the necessary substituents onto the aromatic ring. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency.

In addition to its pharmaceutical applications, 3-(2,3,4-trimethoxyphenyl)prop-2-enal has shown promise in materials science research. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even electronic materials due to their unique structural features. The methoxy groups on the aromatic ring contribute to hydrophilic properties, which can be advantageous in designing materials that require good solubility or biocompatibility.

The future prospects for 3-(2,3,4-trimethoxyphenyl)prop-2-enal are vast and multifaceted. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible benefits for society. The ongoing exploration of this molecule underscores its significance as a building block for innovation in chemical biology.